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Compound of Interest

Compound Name: Triflusulfuron-methyl

Cat. No.: B1682544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Triflusulfuron-methyl is a selective post-emergence sulfonylurea herbicide crucial for the

control of broadleaf weeds in sugar beets. Its efficacy and environmental fate are intrinsically

linked to its physicochemical properties, primarily its solubility and stability under various

conditions. This technical guide provides a comprehensive overview of the solubility of

Triflusulfuron-methyl in aqueous and organic solvents, its stability profile concerning pH,

temperature, and light, and its degradation pathways in soil. Detailed experimental protocols,

based on internationally recognized guidelines, are presented to enable researchers to conduct

further studies. The mode of action, centered on the inhibition of acetolactate synthase (ALS),

is also detailed, along with a visual representation of the metabolic pathway.

Physicochemical Properties
Triflusulfuron-methyl is a white crystalline solid. A summary of its key physicochemical

properties is provided in the table below.
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Property Value Reference

Molecular Formula C₁₇H₁₉F₃N₆O₆S [1]

Molecular Weight 492.43 g/mol [1]

Melting Point 160-163 °C [2]

pKa 4.4 [3]

Log P (octanol/water at pH 7) 1.99 [2]

Solubility
The solubility of Triflusulfuron-methyl is a critical factor influencing its bioavailability and

environmental mobility. Its solubility is highly dependent on the pH of the aqueous medium and

the nature of the organic solvent.

Aqueous Solubility
Triflusulfuron-methyl exhibits pH-dependent solubility in water, with significantly higher

solubility in alkaline conditions. This is attributed to the acidic nature of the sulfonylurea bridge.

pH Temperature (°C) Solubility (mg/L) Reference

5 20 3.7 [4]

7 20 260 [5]

9 20 11,000 [4]

Solubility in Organic Solvents
Triflusulfuron-methyl demonstrates varying degrees of solubility in different organic solvents.

This information is vital for formulation development and analytical procedures.
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Solvent Temperature (°C) Solubility (g/L) Reference

Acetone 20 37 [6]

Acetonitrile Not Specified Soluble [7][8][9]

Dichloromethane 20 132 [6]

Ethyl Acetate 20 120 [10]

Hexane 25 0.00584 [6]

Methanol 20 7.63 [6]

Toluene 25 1.24 [6]

Stability
The stability of Triflusulfuron-methyl under different environmental conditions determines its

persistence and potential for carryover in the field. Key factors influencing its stability include

pH, temperature, and light.

Hydrolysis
Hydrolysis is a major degradation pathway for Triflusulfuron-methyl, particularly in acidic

environments. The primary mechanism of hydrolysis is the cleavage of the sulfonylurea bridge.

[4]

pH Temperature (°C) Half-life (DT₅₀) Reference

5 20 3.7 days [4]

7 20 32 days [4]

9 20 36 days [4]

Soil Degradation
In soil, the degradation of Triflusulfuron-methyl is a combination of chemical hydrolysis and

microbial metabolism.[4] The rate of degradation is influenced by soil type, pH, temperature,

and microbial activity. The half-life in soil is generally short, indicating low persistence.
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Condition Half-life (DT₅₀) Reference

Aerobic soil 3-6 days [4]

Photolysis
Photodegradation in water is another route of dissipation for Triflusulfuron-methyl. Under UV

light, it undergoes cleavage and/or contraction of the sulfonylurea bridge.

Experimental Protocols
The following sections outline the methodologies for conducting key experiments to determine

the solubility and stability of Triflusulfuron-methyl, based on OECD guidelines.

Water Solubility (OECD Guideline 105)
This protocol describes the flask method for determining the water solubility of substances.

Preparation

Separation

Analysis

Add excess Triflusulfuron-methyl to water

Equilibrate at constant temperature with stirring

Centrifuge or filter the saturated solution

Determine concentration in the aqueous phase (e.g., by HPLC)
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Click to download full resolution via product page

Workflow for Water Solubility Determination (Flask Method).

Methodology:

Preparation: An excess amount of Triflusulfuron-methyl is added to a known volume of

water in a flask.

Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 20°C) for a

sufficient period to reach equilibrium (typically 24-48 hours).

Phase Separation: The saturated solution is separated from the undissolved solid by

centrifugation or filtration.

Analysis: The concentration of Triflusulfuron-methyl in the clear aqueous phase is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC).

Hydrolysis as a Function of pH (OECD Guideline 111)
This protocol details the procedure for assessing the rate of abiotic hydrolysis.[5][10][11]
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Experimental Setup

Incubation

Sampling and Analysis

Prepare sterile buffer solutions (pH 4, 7, 9)

Add Triflusulfuron-methyl to each buffer

Incubate samples in the dark at constant temperature

Collect samples at various time intervals

Analyze for parent compound and degradation products

Click to download full resolution via product page

Workflow for Hydrolysis Study.

Methodology:

Preparation: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

Treatment: A known concentration of Triflusulfuron-methyl is added to each buffer solution.

Incubation: The solutions are maintained at a constant temperature in the dark.

Sampling: Aliquots are taken at appropriate time intervals.
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Analysis: The concentration of Triflusulfuron-methyl and its hydrolysis products are

determined by a suitable analytical method (e.g., HPLC-MS). The rate constant and half-life

are then calculated.

Aerobic and Anaerobic Transformation in Soil (OECD
Guideline 307)
This protocol outlines the method for studying the degradation of Triflusulfuron-methyl in soil.

[6][7]
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Soil Preparation and Treatment

Incubation

Analysis

Characterize and sieve fresh soil

Adjust moisture content

Treat soil with Triflusulfuron-methyl

Incubate in the dark at constant temperature

Maintain aerobic or anaerobic conditions

Extract soil samples at intervals

Analyze extracts for parent and metabolites

Click to download full resolution via product page

Workflow for Soil Degradation Study.

Methodology:
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Soil Preparation: Fresh soil is collected, characterized (pH, organic matter content, texture),

and sieved. The moisture content is adjusted to a specific level.

Application: Triflusulfuron-methyl is applied to the soil samples. For studying

mineralization, ¹⁴C-labeled compound is often used.

Incubation: The treated soil is incubated in the dark at a constant temperature under either

aerobic (with continuous air flow) or anaerobic (e.g., flooded) conditions.

Extraction and Analysis: At various time points, soil samples are extracted with appropriate

solvents. The extracts are analyzed to determine the concentration of the parent compound

and its transformation products. Evolved ¹⁴CO₂ is trapped to quantify mineralization.

Mode of Action and Metabolic Pathway
Inhibition of Acetolactate Synthase (ALS)
Triflusulfuron-methyl's herbicidal activity stems from its ability to inhibit the enzyme

acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1] This

enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and

isoleucine in plants. Inhibition of ALS leads to a deficiency in these essential amino acids,

which in turn halts protein synthesis and cell division, ultimately causing plant death.
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Branched-Chain Amino Acid Biosynthesis Inhibition

Pyruvate

Acetolactate Synthase (ALS)

α-Acetolactate

Pyruvate

α-Aceto-α-hydroxybutyrate

α-Ketobutyrate

α-Ketobutyrate

ValineLeucine Isoleucine

Triflusulfuron-methyl

Inhibits
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Inhibition of ALS by Triflusulfuron-methyl.

Metabolic Degradation Pathway
The primary metabolic pathway of Triflusulfuron-methyl in plants and soil involves the

cleavage of the sulfonylurea bridge, leading to the formation of two main metabolites: a triazine

derivative and a benzene sulfonamide derivative.[4] Further degradation of these primary

metabolites can also occur.
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Triflusulfuron-methyl Cleavage of
Sulfonylurea Bridge

2-amino-4-(dimethylamino)-6-
(2,2,2-trifluoroethoxy)-1,3,5-triazine

(Triazine Amine)

6-methyl-2-methylcarboxylate
benzene sulfonamide

(Methyl Saccharin)

Further Degradation
(e.g., N-demethylation)

Click to download full resolution via product page

Metabolic Pathway of Triflusulfuron-methyl.

The main degradation products identified are:

Triazine Amine: 2-amino-4-(dimethylamino)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine[1]

Methyl Saccharin: 6-methyl-2-methylcarboxylate benzene sulfonamide[1]

N-desmethyl triazine amine[1]

N,N-bis-desmethyl triazine amine[1]

Conclusion
This technical guide has provided a detailed analysis of the solubility and stability of

Triflusulfuron-methyl, critical parameters for understanding its environmental behavior and for

the development of effective and safe herbicidal formulations. The provided experimental

protocols, based on OECD guidelines, offer a standardized approach for further research. The

elucidation of its mode of action and metabolic pathway contributes to a comprehensive

understanding of this important herbicide. This information serves as a valuable resource for

researchers, scientists, and professionals in the fields of agrochemical development and

environmental science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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